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Compound of Interest

Compound Name:
2,2-Bis(3-amino-4-

hydroxyphenyl)hexafluoropropane

Cat. No.: B160661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and applications of the monomer 2,2-Bis(3-amino-4-
hydroxyphenyl)hexafluoropropane, commonly known as 6FAP. This fluorinated aromatic

diamine is a critical building block in the synthesis of high-performance polymers such as

polyimides and polybenzoxazoles. Its unique structure, featuring a hexafluoroisopropylidene

bridge, imparts desirable characteristics like enhanced thermal stability, chemical resistance,

and specific solubility profiles to the resulting polymers. While primarily used in materials

science, its purity and well-defined structure are of interest to professionals in diverse research

and development fields.

Core Physicochemical Properties
The 6FAP monomer is a white to grey-white crystalline powder.[1][2][3] Its core

physicochemical data are summarized in the tables below, providing a ready reference for

researchers.
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Property Value Source

Molecular Formula C₁₅H₁₂F₆N₂O₂ [4][5]

Molecular Weight 366.26 g/mol [4][5][6]

Appearance
White to almost white

powder/crystal
[1][2][3][4][7]

Melting Point 245-248 °C [1][4][7][8][9]

Boiling Point 411.3 ± 45.0 °C at 760 mmHg [1][7][8]

Density 1.545 ± 0.06 g/cm³ [1][4][7][8]

Flash Point 202.6 °C [1]

Vapor Pressure 2.36E-07 mmHg at 25°C [1]

Refractive Index 1.568 [1]

Solubility and Chromatographic Properties
Property Value Source

Solubility

Slightly soluble in DMSO and

methanol.[1][7][8] Soluble in

polar aprotic organic solvents

such as NMP, DMAc, THF, and

Acetone when synthesized into

polyimides.[7]

[1][7][8]

LogP 4.83530 [4]

XLogP3 3.8 [4]

Computed and Spectroscopic Data
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Property Value Source

Topological Polar Surface Area 92.5 Å² [4]

¹H-NMR (400MHz, D₆-DMSO)

δ (ppm)

4.64 (s, 4H), 6.42 (d, 2H), 7.57

(s, 2H), 6.65 (d, 2H), 9.36 (s,

2H)

[1][7][8]

¹⁹F-NMR (400MHz, D₆-DMSO)

δ (ppm)
-62.78 [1][7][8]

Experimental Protocols
Detailed experimental protocols are crucial for the replication and advancement of scientific

research. Below are methodologies for the synthesis and characterization of the 6FAP

monomer, based on cited literature.

Synthesis of 2,2-Bis(3-amino-4-
hydroxyphenyl)hexafluoropropane (6FAP)
The synthesis of 6FAP is typically a two-step process involving the nitration of 2,2-bis(4-

hydroxyphenyl)hexafluoropropane followed by a reduction of the resulting dinitro compound.

[10]

Step 1: Nitrification of 2,2-bis(4-hydroxyphenyl)hexafluoropropane

Materials: 2,2-bis(4-hydroxyphenyl)hexafluoropropane, ethanol, dilute nitric acid.

Procedure:

Combine 2,2-bis(4-hydroxyphenyl)hexafluoropropane with ethanol in a reaction vessel.

The molar ratio of ethanol to the starting material should be approximately 4:1.[10]

Add dilute nitric acid to the mixture with a molar ratio of nitric acid to the starting material

of about 2.15:1.[10]

Heat the reaction mixture to 60 °C and maintain this temperature for 6 hours with

continuous stirring.[10]
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After the reaction is complete, cool the mixture to 10-20 °C to induce crystallization of the

product, 2,2-bis(3-nitro-4-hydroxyphenyl)hexafluoropropane.[7]

Filter the crude product and wash it with a suitable solvent (e.g., ethanol).[7]

For purification, the crude product can be recrystallized from ethanol. Dissolve the product

in ethanol at 60 °C, followed by cooling to 10-20 °C to recrystallize.[7]

Filter and dry the purified product. A yield of up to 96% can be achieved under these

conditions.[10]

Step 2: Reduction of 2,2-bis(3-nitro-4-hydroxyphenyl)hexafluoropropane

Materials: 2,2-bis(3-nitro-4-hydroxyphenyl)hexafluoropropane, hydrazine hydrate,

FeCl₃/activated carbon catalyst, ethanol.

Procedure:

In a reaction vessel, dissolve 2,2-bis(3-nitro-4-hydroxyphenyl)hexafluoropropane in

ethanol.[10]

Add the FeCl₃/activated carbon catalyst. The mass ratio of the catalyst to the nitro

compound should be approximately 0.05:1.[10]

Add hydrazine hydrate to the mixture. The molar ratio of hydrazine hydrate to the nitro

compound should be about 0.2:1.[10]

Heat the reaction mixture to 85 °C and maintain this temperature for 10 hours with stirring.

[10]

Upon completion, the reaction mixture is filtered to remove the catalyst.[11]

The filtrate is then concentrated to obtain the crude 6FAP monomer.[11]

Purification can be achieved by recrystallization from a mixed solvent system such as

isopropyl alcohol and toluene or water and DMF.[1][11] A yield of up to 92% can be

obtained.[10]
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Characterization Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹⁹F NMR: Samples are typically dissolved in deuterated dimethyl sulfoxide (DMSO-

d₆). Spectra are recorded on a 400 MHz NMR spectrometer.[1][7][8] The characteristic

chemical shifts are used to confirm the molecular structure.

Fourier-Transform Infrared (FTIR) Spectroscopy:

FTIR spectra are used to identify the functional groups present in the 6FAP monomer.

Spectra can be obtained using techniques such as KBr pellets.[12]

High-Performance Liquid Chromatography (HPLC):

HPLC is employed to determine the purity of the synthesized 6FAP monomer.[3][11]

Mass Spectrometry (MS):

Mass spectrometry is used to confirm the molecular weight of the 6FAP monomer.[12]

Visualizing Workflows and Relationships
To better illustrate the processes and relationships involving the 6FAP monomer, the following

diagrams are provided in the DOT language for use with Graphviz.

Step 1: Nitrification Step 2: Reduction

2,2-bis(4-hydroxyphenyl)hexafluoropropane React with Nitric Acid in Ethanol 2,2-bis(3-nitro-4-hydroxyphenyl)hexafluoropropane Reduce with Hydrazine Hydrate and Catalyst 2,2-Bis(3-amino-4-hydroxyphenyl)hexafluoropropane (6FAP)

Click to download full resolution via product page

Caption: Synthesis workflow for the 6FAP monomer.
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Caption: General workflow for polyimide synthesis using 6FAP.

Applications in Research and Development
The 6FAP monomer is a versatile building block for creating advanced polymers with a range of

desirable properties.

High-Performance Polyimides: 6FAP is reacted with various dianhydrides to produce

polyimides with high thermal stability, good chemical resistance, and excellent mechanical

properties.[6][7] These are used in applications such as gas separation membranes and

materials for microelectronics.[6]

Polybenzoxazoles: The ortho-positioning of the amine and hydroxyl groups in 6FAP makes it

an ideal monomer for the synthesis of polybenzoxazoles, which are another class of high-

performance polymers used in semiconductor manufacturing.[6]
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Photosensitive Materials: Polyimides synthesized from 6FAP can exhibit photosensitivity and

second-order nonlinear optical properties.[6]

Fuel Cell Membranes: The resulting fluorinated polymers can have high proton conductivity

and good chemical and thermal stability, making them suitable for use in fuel cell systems.[6]

This technical guide provides a foundational understanding of the physicochemical properties

of the 6FAP monomer. For further in-depth study, researchers are encouraged to consult the

cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Bis_3-amino-4-hydroxyphenyl_hexafluoropropane
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Bis_3-amino-4-hydroxyphenyl_hexafluoropropane
https://www.benchchem.com/product/b160661#physicochemical-properties-of-6fap-monomer
https://www.benchchem.com/product/b160661#physicochemical-properties-of-6fap-monomer
https://www.benchchem.com/product/b160661#physicochemical-properties-of-6fap-monomer
https://www.benchchem.com/product/b160661#physicochemical-properties-of-6fap-monomer
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160661?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

